Cas no 2171948-16-4 (4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid)

• Product Name: 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid
• CAS No: 2171948-16-4
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6292392
• PubChem ID: 165560802
• Update Time: 2025-05-26

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid
• EN300-1504236
• 4-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]morpholine-2-carboxylic acid
• 2171948-16-4

• Inchi： 1S/C25H28N2O6/c28-23(27-13-14-32-22(15-27)24(29)30)11-5-6-12-26-25(31)33-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-22H,5-6,11-16H2,(H,26,31)(H,29,30)
• InChI Key： ZMUHVTRLNQLPJN-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid

Introduction to 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic Acid (CAS No. 2171948-16-4)

4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid, with the CAS number 2171948-16-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of modulating biological pathways and targeting specific therapeutic applications.

The molecular structure of this compound is intricate and sophisticated, featuring a combination of functional groups that contribute to its unique chemical and biological characteristics. At the core of its structure lies a pentanoylmorpholine moiety, which is known for its ability to interact with biological targets in a highly specific manner. This moiety is further modified by the presence of a (9H-fluoren-9-yl)methoxycarbonyl group, which enhances the compound's solubility and stability, making it more amenable for use in various pharmaceutical formulations.

In recent years, there has been a growing interest in the development of novel morpholine derivatives due to their potential applications in treating a wide range of diseases. Morpholine-based compounds have shown efficacy in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The specific modification of the pentanoylmorpholine scaffold with the fluorenylmethoxycarbonyl group in this compound suggests that it may have enhanced bioavailability and improved pharmacokinetic properties compared to simpler morpholine derivatives.

The 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid has been extensively studied in academic and industrial research settings. One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of multiple reactive sites allows for further chemical modifications, enabling researchers to design molecules with tailored properties for specific therapeutic targets.

Recent studies have highlighted the importance of fluorinated aromatic groups in enhancing the potency and selectivity of drug candidates. The incorporation of the fluorenylmethoxycarbonyl group into the molecular structure of this compound not only improves its chemical stability but also enhances its interaction with biological targets. This has been particularly relevant in the development of small molecule inhibitors that target enzymes involved in disease pathways.

The morpholine ring itself is known for its ability to mimic natural amino acid residues, making it an excellent candidate for designing peptidomimetics. These peptidomimetics can be used to disrupt protein-protein interactions or to modulate enzyme activity, both of which are critical steps in many disease processes. The pentanoyl side chain further contributes to the compound's ability to interact with biological targets by providing additional hydrogen bonding opportunities and spatial orientation.

In terms of synthetic chemistry, the preparation of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the pentanoylmorpholine core, followed by functionalization with the fluorenylmethoxycarbonyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the fluorenyl moiety efficiently.

The compound's stability under various conditions has also been a focus of research. Studies have shown that it remains stable under standard storage conditions but may degrade under extreme pH or temperature conditions. This information is crucial for formulating drug products that will be used in clinical settings, ensuring that they remain effective throughout their shelf life.

The potential applications of 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and nanotechnology, where its unique chemical properties could be leveraged for developing new materials with enhanced functionality. For instance, its ability to form stable complexes with other molecules makes it a candidate for use in drug delivery systems designed to release payloads at specific sites within the body.

The growing body of research on this compound underscores its significance as a versatile building block in medicinal chemistry. As our understanding of biological pathways continues to expand, so does our need for innovative molecules that can modulate these pathways effectively. The combination of structural features present in 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid positions it as a valuable asset in the ongoing quest to develop novel therapeutics.

In conclusion, 4-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylmorpholine-2-carboxylic acid (CAS No. 2171948-16-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate molecular structure, combined with its favorable chemical and biological properties, makes it an attractive candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.